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Introduction

Oxadixyl, with a CAS number of 77732-09-3, is a systemic fungicide belonging to the
phenylamide chemical class (FRAC MOA Group 4).[1] First introduced by Sandoz AG (now
Syngenta AG), it is recognized for its protective and curative action against a range of plant
pathogens, particularly Oomycetes.[2][3] This technical guide provides an in-depth overview of
Oxadixyl, consolidating key data on its chemical properties, mechanism of action, synthesis,
toxicological profile, and analytical procedures. It is intended to serve as a core resource for
professionals in research and development.

Chemical and Physical Properties

Oxadixyl is a colorless, crystalline solid.[3][4] Its fundamental physicochemical properties are
summarized below, providing essential data for experimental design and environmental fate
assessment.
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Property

Value

Reference(s)

CAS Registry Number

77732-09-3

[1]

2-methoxy-N-(2-oxo0-1,3-

IUPAC Name oxazolidin-3-yl)acet-2',6'- [1]
xylidide
N-(2,6-dimethylphenyl)-2-

CAS Name methoxy-N-(2-0x0-3- [5]

oxazolidinyl)acetamide

Molecular Formula C14H18N204 [1]
Molecular Weight 278.30 g/mol [4]
Melting Point 104-105 °C [315]

Vapor Pressure (20 °C)

2 x 108 mmHg (approx. 2.67 x

106 Pa)

[4]

Water Solubility (25 °C)

3.4 g/L (3400 mg/L)

[3](5]

Log P (Octanol-Water)

0.65

[6]

Solubility in Organic Solvents

(25 °C)

Acetone: 34.4% w/w Ethanol:
5.0% w/w DMSO: 39.0% w/w

[5]

Mechanism of Action

Oxadixyl is a site-specific fungicide that targets and disrupts nucleic acid synthesis in

susceptible fungi.[1] Its mode of action is the inhibition of ribosomal RNA (rRNA) synthesis

through the specific targeting of the RNA polymerase | enzyme complex.[7][8] This inhibition

prevents the production of ribosomes, which are essential for protein synthesis, ultimately

leading to the cessation of fungal growth and development.[9]

The fungicidal effect is particularly pronounced in developmental stages beyond the formation

of the primary haustorium, as earlier stages like zoospore release and germination can

proceed using existing ribosomes.[8] However, the inability to synthesize new proteins prevents

further colonization of the host tissue.
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Figure 1: Oxadixyl's Mechanism of Action
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Figure 2: General Mechanisms of Fungicide Resistance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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